Cas no 2034154-15-7 ((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine)
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- F1907-2197
- [3-(1-ethylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
- 2034154-15-7
- (3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine
- AKOS026707572
- 1,2,4-Oxadiazole-5-methanamine, 3-(1-ethyl-1H-pyrazol-4-yl)-
-
- Inchi: 1S/C8H11N5O/c1-2-13-5-6(4-10-13)8-11-7(3-9)14-12-8/h4-5H,2-3,9H2,1H3
- InChI Key: JHGJGMFHZLAMID-UHFFFAOYSA-N
- SMILES: O1C(CN)=NC(C2C=NN(C=2)CC)=N1
Computed Properties
- Exact Mass: 193.09635999g/mol
- Monoisotopic Mass: 193.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 82.8Ų
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 376.1±52.0 °C(Predicted)
- pka: 6.12±0.29(Predicted)
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E210041-100mg |
(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E210041-500mg |
(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 500mg |
$ 635.00 | 2022-06-05 | ||
| TRC | E210041-1g |
(3-(1-Ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 1g |
$ 955.00 | 2022-06-05 | ||
| Life Chemicals | F1907-2197-0.25g |
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 95%+ | 0.25g |
$607.0 | 2023-09-07 | |
| Life Chemicals | F1907-2197-0.5g |
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 95%+ | 0.5g |
$639.0 | 2023-09-07 | |
| Life Chemicals | F1907-2197-1g |
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 95%+ | 1g |
$673.0 | 2023-09-07 | |
| Life Chemicals | F1907-2197-2.5g |
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 95%+ | 2.5g |
$1346.0 | 2023-09-07 | |
| Life Chemicals | F1907-2197-5g |
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 95%+ | 5g |
$2019.0 | 2023-09-07 | |
| Life Chemicals | F1907-2197-10g |
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine |
2034154-15-7 | 95%+ | 10g |
$2827.0 | 2023-09-07 |
(3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
Additional information on (3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine
Research Briefing on (3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine (CAS: 2034154-15-7)
In recent years, the compound (3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine (CAS: 2034154-15-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring a 1,2,4-oxadiazole core linked to an ethylpyrazole moiety, has demonstrated promising pharmacological properties, particularly in the context of targeted drug discovery and development. The unique structural features of this molecule, including its amine-functionalized oxadiazole ring, make it a versatile scaffold for the design of novel bioactive agents.
Recent studies have focused on the synthesis and optimization of (3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine derivatives to enhance their biological activity and pharmacokinetic profiles. A 2023 publication in the Journal of Medicinal Chemistry reported the successful development of a series of analogs with improved binding affinity for specific protein targets, such as kinases and G protein-coupled receptors (GPCRs). The lead compound in this series exhibited nanomolar potency in vitro, highlighting its potential as a therapeutic candidate for various diseases, including cancer and inflammatory disorders.
Mechanistic investigations have revealed that (3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine derivatives can modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, one study demonstrated that these compounds selectively inhibit the PI3K/AKT/mTOR pathway, a critical regulator of tumor growth and survival. Additionally, molecular docking simulations have provided insights into the binding interactions between these molecules and their target proteins, facilitating further structure-activity relationship (SAR) studies.
Beyond its therapeutic potential, (3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine has also been explored as a chemical probe for studying biological systems. Its fluorescent properties and ability to form stable complexes with metal ions have made it a valuable tool in bioimaging and diagnostics. Recent advancements in labeling techniques have enabled the use of this compound in live-cell imaging, offering new opportunities for real-time monitoring of cellular processes.
In conclusion, (3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine represents a promising scaffold for drug discovery and chemical biology applications. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties. With continued development, this compound could pave the way for novel therapeutics and diagnostic tools in the coming years.
2034154-15-7 ((3-(1-ethyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)